Cas no 22413-01-0 (Hexadecanoic acid,eicosyl ester)

• Product Name: Hexadecanoic acid,eicosyl ester
• CAS No: 22413-01-0
• Molecular Formula: C₃₆H₇₂O₂
• Molecular Weight: 536.95568
• CID: 259603
• PubChem ID: 89702

Hexadecanoic acid,eicosyl ester Properties

Names and Identifiers

• Hexadecanoic acid,eicosyl ester
• icosyl hexadecanoate
• Palmitic Acid Arachidyl Ester
• Icosyl palmitate
• Icosyl palmitate #
• Hexadecanoic acid, eicosyl ester
• FT-0638227
• LMFA07010050
• Palmitic acid, eicosyl ester
• eicosyl hexadecanoate
• J-014696
• DTXSID10176947
• NS00027163
• eicosanyl hexadecanoate
• SCHEMBL8593577
• Q27157446
• EINECS 244-968-4
• Arachidyl palmitate
• CHEBI:84065
• WE(20:0/16:0)
• 22413-01-0
• Eicosyl palmitate
• PALMITICACIDARACHIDYLESTER
• OMQAAHBXTQQRLA-UHFFFAOYSA-N
• DB-045905
• DTXCID1099438

• InChIKey： OMQAAHBXTQQRLA-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H72O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-16-14-12-10-8-6-4-2/h3-35H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCCCCOC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 536.55356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 34
• Monoisotopic Mass: 536.55323154g/mol
• Heavy Atom Count: 38
• Complexity: 433
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters